Cas no 143663-39-2 (2,3-Quinoxalinedicarboxylic acid, 6-methyl-, 3-ethyl ester)

• Product Name: 2,3-Quinoxalinedicarboxylic acid, 6-methyl-, 3-ethyl ester
• CAS No: 143663-39-2
• MF: C₁₃H₁₂N₂O₄
• MW: 260.245383262634
• CID: 3744962
• Update Time: 2025-04-11

2,3-Quinoxalinedicarboxylic acid, 6-methyl-, 3-ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2,3-Quinoxalinedicarboxylic acid, 6-methyl-, 3-ethyl ester

• Inchi： 1S/C13H12N2O4/c1-3-19-13(18)11-10(12(16)17)14-8-5-4-7(2)6-9(8)15-11/h4-6H,3H2,1-2H3,(H,16,17)
• InChI Key： RXKPNXVBSQECJW-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(C)=CC=2)N=C(C(OCC)=O)C=1C(O)=O

Experimental Properties

• Density: 1.347±0.06 g/cm3(Predicted)
• Boiling Point: 425.7±45.0 °C(Predicted)
• pka: 1.86±0.30(Predicted)